Cas no 858515-65-8 (4-Methyl-1H-indole-3-carboxylic acid)

4-Methyl-1H-indole-3-carboxylic acid Properties

Names and Identifiers

• 4-Methyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 4-methyl-
• 4-METHYLINDOLE-3-CARBOXYLIC ACID
• 4-METHYLINDOLE-3-CARBOXYLICACID
• 4-Methyl-indole-3-carboxylic acid
• TRA0024839
• SY024473
• AK112026
• ST2411523
• AB0065196
• Z5202
• 4-Methyl-1H-indole-3-carboxylic acid (ACI)
• DS-0963
• SCHEMBL3995494
• 858515-65-8
• 4-methyl-1H-indole-3-carboxylicacid
• AKOS005362549
• FS-3569
• AC-29409
• DTXSID80651655
• EN300-52731
• Z385446072
• MFCD07776742
• DB-076461
• CS-W003420
• +Expand

• MDL： MFCD07776742
• InChIKey： ADKWDRQMDHFTJP-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-6-3-2-4-8-9(6)7(5-11-8)10(12)13/h2-5,11H,1H3,(H,12,13)
• SMILES： O=C(C1C2C(=CC=CC=2C)NC=1)O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.063328530g/mol
• Heavy Atom Count: 13
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 2.17450
• PSA: 53.09000
• Refractive Index: 1.696
• Boiling Point: 419.9±25.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 207.8±23.2 °C
• Color/Form: No data available
• Density: 1.3±0.1 g/cm3

4-Methyl-1H-indole-3-carboxylic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

4-Methyl-1H-indole-3-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%